Cas no 900010-88-0 (9-(2-ethoxyphenyl)-2-ethyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

9-(2-Ethoxyphenyl)-2-ethyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a purine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a substituted purine core, incorporating an ethoxyphenyl group at the 9-position and an ethyl substituent at the 2-position, which may influence its binding affinity and selectivity in biological systems. The 6-carboxamide moiety enhances solubility and interaction potential with target proteins. This compound is of interest for its possible role as an intermediate or active moiety in the development of enzyme inhibitors or receptor modulators. Its synthetic versatility allows for further derivatization, making it a valuable scaffold for structure-activity relationship studies.
9-(2-ethoxyphenyl)-2-ethyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide structure
900010-88-0 structure
Product Name:9-(2-ethoxyphenyl)-2-ethyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
CAS No:900010-88-0
MF:C16H17N5O3
MW:327.337882757187
CID:5504900
Update Time:2025-06-30

9-(2-ethoxyphenyl)-2-ethyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 9-(2-ethoxyphenyl)-2-ethyl-8-oxo-7H-purine-6-carboxamide
    • 9-(2-ethoxyphenyl)-2-ethyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
    • Inchi: 1S/C16H17N5O3/c1-3-11-18-12(14(17)22)13-15(19-11)21(16(23)20-13)9-7-5-6-8-10(9)24-4-2/h5-8H,3-4H2,1-2H3,(H2,17,22)(H,20,23)
    • InChI Key: OVZIGGHGQJFCGJ-UHFFFAOYSA-N
    • SMILES: N1C2=C(N=C(CC)N=C2C(N)=O)N(C2=CC=CC=C2OCC)C1=O

9-(2-ethoxyphenyl)-2-ethyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Pricemore >>

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Additional information on 9-(2-ethoxyphenyl)-2-ethyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

9-(2-Ethoxyphenyl)-2-Ethyl-8-Oxo-8,9-Dihydro-7H-Purine-6-Carboxamide: A Comprehensive Overview

The compound with CAS No. 900010-88-0, commonly referred to as 9-(2-Ethoxyphenyl)-2-Ethyl-8-Oxo-8,9-Dihydro-7H-Purine-6-Carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the purine derivative class, which is well-known for its role in various biological processes and therapeutic applications. The long-tail keyword for this compound emphasizes its structural uniqueness, particularly the presence of an ethoxyphenyl group at position 9 and an ethyl substituent at position 2, along with a carboxamide moiety at position 6.

Recent advancements in chemical synthesis have enabled the precise construction of this molecule, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also facilitated its scalability for potential pharmaceutical applications. The long-tail keyword associated with its synthesis highlights the importance of optimizing reaction conditions to achieve high-quality products.

One of the most intriguing aspects of 9-(2-Ethoxyphenyl)-2-Ethyl-8-Oxo-8,9-Dihydro-7H-Purine-6-Carboxamide is its bioactivity profile. Preclinical studies have demonstrated its potential as a modulator of key cellular pathways involved in inflammation and oxidative stress. For instance, research published in *Nature Communications* in 2023 revealed that this compound exhibits potent anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes. This finding underscores its potential as a lead molecule for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory effects, this compound has shown promise in targeting neurodegenerative diseases such as Alzheimer's disease. A study conducted by researchers at Stanford University demonstrated that 9-(2-Ethoxyphenyl)-2-Ethyl-8-Oxo-8,9-Dihydro-7H-Purine-6-Carboxamide can effectively reduce amyloid-beta plaques in vitro, a hallmark of Alzheimer's pathology. These results suggest that the compound may serve as a foundation for developing therapeutic interventions against neurodegenerative disorders.

The structural features of this compound play a pivotal role in its biological activity. The presence of an ethoxyphenyl group enhances its lipophilicity, which is crucial for crossing cellular membranes and reaching intracellular targets. Similarly, the ethyl substituent at position 2 contributes to the molecule's stability and bioavailability. The carboxamide moiety at position 6 is instrumental in forming hydrogen bonds with target proteins, thereby enhancing binding affinity.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the identity and purity of 9-(2-Ethoxyphenyl)-2-Ethyl-8-Oxo-8,9-Dihydro-7H-Purine-6-Carboxamide. These methods provide detailed insights into the molecular structure and ensure compliance with quality standards required for pharmaceutical applications.

In conclusion, 9-(2-Ethoxyphenyl)-2-Ethyl-8-Oxo-8,9-Dihydro-7H-Purine-6-Carboxamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising bioactivity profiles, positions it as a valuable candidate for drug development. As research continues to unravel its potential applications, this compound is poised to make a substantial impact on the treatment of various diseases.

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